Hexachloroantimony(1-);tris(4-bromophenyl)azanium
Hexachloroantimony(1-);tris(4-bromophenyl)azanium
Brand Name:
Vulcanchem
CAS No.:
24964-91-8
VCID:
VC20745148
InChI:
InChI=1S/C18H12Br3N.6ClH.Sb/c19-13-1-7-16(8-2-13)22(17-9-3-14(20)4-10-17)18-11-5-15(21)6-12-18;;;;;;;/h1-12H;6*1H;/q;;;;;;;+5/p-5
SMILES:
C1=CC(=CC=C1[NH+](C2=CC=C(C=C2)Br)C3=CC=C(C=C3)Br)Br.Cl[Sb-](Cl)(Cl)(Cl)(Cl)Cl
Molecular Formula:
C18H13Br3Cl6NSb
Molecular Weight:
817.5 g/mol
Hexachloroantimony(1-);tris(4-bromophenyl)azanium
CAS No.: 24964-91-8
Cat. No.: VC20745148
Molecular Formula: C18H13Br3Cl6NSb
Molecular Weight: 817.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 24964-91-8 |
|---|---|
| Molecular Formula | C18H13Br3Cl6NSb |
| Molecular Weight | 817.5 g/mol |
| IUPAC Name | hexachloroantimony(1-);tris(4-bromophenyl)azanium |
| Standard InChI | InChI=1S/C18H12Br3N.6ClH.Sb/c19-13-1-7-16(8-2-13)22(17-9-3-14(20)4-10-17)18-11-5-15(21)6-12-18;;;;;;;/h1-12H;6*1H;/q;;;;;;;+5/p-5 |
| Standard InChI Key | BHLIYPVGDLIKBB-UHFFFAOYSA-I |
| Isomeric SMILES | C1=CC(=CC=C1N(C2=CC=C(C=C2)Br)C3=CC=C(C=C3)Br)Br.Cl.Cl[Sb](Cl)(Cl)(Cl)Cl |
| SMILES | C1=CC(=CC=C1[NH+](C2=CC=C(C=C2)Br)C3=CC=C(C=C3)Br)Br.Cl[Sb-](Cl)(Cl)(Cl)(Cl)Cl |
| Canonical SMILES | C1=CC(=CC=C1[NH+](C2=CC=C(C=C2)Br)C3=CC=C(C=C3)Br)Br.Cl[Sb-](Cl)(Cl)(Cl)(Cl)Cl |
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